Cas no 438484-62-9 (N-(3-chlorophenyl)-4-(3,4-dimethoxyphenyl)-6-methyl-2-sulfanylidene-1,2,3,4-tetrahydropyrimidine-5-carboxamide)

N-(3-chlorophenyl)-4-(3,4-dimethoxyphenyl)-6-methyl-2-sulfanylidene-1,2,3,4-tetrahydropyrimidine-5-carboxamide structure

438484-62-9 structure

Product Name:N-(3-chlorophenyl)-4-(3,4-dimethoxyphenyl)-6-methyl-2-sulfanylidene-1,2,3,4-tetrahydropyrimidine-5-carboxamide

CAS No:438484-62-9

MF:C₂₀H₂₀ClN₃O₃S

MW:417.90910243988

CID:5801419

PubChem ID:2873959

Update Time:2023-11-21

N-(3-chlorophenyl)-4-(3,4-dimethoxyphenyl)-6-methyl-2-sulfanylidene-1,2,3,4-tetrahydropyrimidine-5-carboxamide Chemical and Physical Properties

Names and Identifiers

- N-(3-chlorophenyl)-4-(3,4-dimethoxyphenyl)-6-methyl-2-thioxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide
- AKOS024602502
- CB00568
- 438484-62-9
- AB00099821-01
- N-(3-chlorophenyl)-4-(3,4-dimethoxyphenyl)-6-methyl-2-sulfanylidene-3,4-dihydro-1H-pyrimidine-5-carboxamide
- SMSF0008809
- N-(3-chlorophenyl)-4-(3,4-dimethoxyphenyl)-6-methyl-2-sulfanylidene-1,2,3,4-tetrahydropyrimidine-5-carboxamide
- F1011-1850
- Inchi： 1S/C20H20ClN3O3S/c1-11-17(19(25)23-14-6-4-5-13(21)10-14)18(24-20(28)22-11)12-7-8-15(26-2)16(9-12)27-3/h4-10,18H,1-3H3,(H,23,25)(H2,22,24,28)
- InChI Key： NEFGITYMIBBRAT-UHFFFAOYSA-N
- SMILES： ClC1=CC=CC(=C1)NC(C1=C(C)NC(NC1C1C=CC(=C(C=1)OC)OC)=S)=O

Computed Properties

Exact Mass: 417.0913904g/mol
Monoisotopic Mass: 417.0913904g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 28
Rotatable Bond Count: 5
Complexity: 630
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.2
Topological Polar Surface Area: 104Å²

N-(3-chlorophenyl)-4-(3,4-dimethoxyphenyl)-6-methyl-2-sulfanylidene-1,2,3,4-tetrahydropyrimidine-5-carboxamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Life Chemicals	F1011-1850-2μmol	N-(3-chlorophenyl)-4-(3,4-dimethoxyphenyl)-6-methyl-2-sulfanylidene-1,2,3,4-tetrahydropyrimidine-5-carboxamide	438484-62-9	90%+	2μl	$57.0	2023-05-17
Life Chemicals	F1011-1850-5μmol	N-(3-chlorophenyl)-4-(3,4-dimethoxyphenyl)-6-methyl-2-sulfanylidene-1,2,3,4-tetrahydropyrimidine-5-carboxamide	438484-62-9	90%+	5μl	$63.0	2023-05-17
Life Chemicals	F1011-1850-10μmol	N-(3-chlorophenyl)-4-(3,4-dimethoxyphenyl)-6-methyl-2-sulfanylidene-1,2,3,4-tetrahydropyrimidine-5-carboxamide	438484-62-9	90%+	10μl	$69.0	2023-05-17
Life Chemicals	F1011-1850-20μmol	N-(3-chlorophenyl)-4-(3,4-dimethoxyphenyl)-6-methyl-2-sulfanylidene-1,2,3,4-tetrahydropyrimidine-5-carboxamide	438484-62-9	90%+	20μl	$79.0	2023-05-17
Life Chemicals	F1011-1850-1mg	N-(3-chlorophenyl)-4-(3,4-dimethoxyphenyl)-6-methyl-2-sulfanylidene-1,2,3,4-tetrahydropyrimidine-5-carboxamide	438484-62-9	90%+	1mg	$54.0	2023-05-17
Life Chemicals	F1011-1850-2mg	N-(3-chlorophenyl)-4-(3,4-dimethoxyphenyl)-6-methyl-2-sulfanylidene-1,2,3,4-tetrahydropyrimidine-5-carboxamide	438484-62-9	90%+	2mg	$59.0	2023-05-17
Life Chemicals	F1011-1850-3mg	N-(3-chlorophenyl)-4-(3,4-dimethoxyphenyl)-6-methyl-2-sulfanylidene-1,2,3,4-tetrahydropyrimidine-5-carboxamide	438484-62-9	90%+	3mg	$63.0	2023-05-17
Life Chemicals	F1011-1850-4mg	N-(3-chlorophenyl)-4-(3,4-dimethoxyphenyl)-6-methyl-2-sulfanylidene-1,2,3,4-tetrahydropyrimidine-5-carboxamide	438484-62-9	90%+	4mg	$66.0	2023-05-17
Life Chemicals	F1011-1850-5mg	N-(3-chlorophenyl)-4-(3,4-dimethoxyphenyl)-6-methyl-2-sulfanylidene-1,2,3,4-tetrahydropyrimidine-5-carboxamide	438484-62-9	90%+	5mg	$69.0	2023-05-17
Life Chemicals	F1011-1850-10mg	N-(3-chlorophenyl)-4-(3,4-dimethoxyphenyl)-6-methyl-2-sulfanylidene-1,2,3,4-tetrahydropyrimidine-5-carboxamide	438484-62-9	90%+	10mg	$79.0	2023-05-17